Cas no 62686-14-0 ( )

  structure
  structure
Product Name: 
CAS No:62686-14-0
MF:C21H11F3N2
MW:348.320655107498
CID:957232
PubChem ID:330297
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 11-(trifluoromethyl)phenanthro[9,10-b]quinoxaline
    • 11-(trifluoromethyl)dibenzo[a,c]phenazine
    • 11-Trifluormethyldibenzo< a,c> phenazin
    • 11-trifluoromethyl-dibenzo[a,c]phenazine
    • 2-trifluoromethyl phenanthraphenazine
    • AC1L76LA
    • NSC317879
    • 62686-14-0
    • NSC-317879
    • SCHEMBL11727481
    • JJUXUJPUXCPFSX-UHFFFAOYSA-N
    • DTXSID60317545
    • &nbsp;
    • Inchi: 1S/C21H11F3N2/c22-21(23,24)12-9-10-17-18(11-12)26-20-16-8-4-2-6-14(16)13-5-1-3-7-15(13)19(20)25-17/h1-11H
    • InChI Key: JJUXUJPUXCPFSX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)N=C1C(C3C=CC=CC=3C3C=CC=CC=31)=N2)(F)F

Computed Properties

  • Exact Mass: 348.08753
  • Monoisotopic Mass: 348.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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